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Compound of Interest |

Compound Name: 6-Hydroxy-5-methyl-2-hexanone
CAS No.: 68208-73-1
Cat. No.: B12690564

Get Quote

An In-depth Technical Guide to 6-Hydroxy-5-methyl-2-hexanone and Its Isomers for

Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of 6-hydroxy-5-methyl-2-hexanone
and its closely related, more extensively studied isomers, 4-hydroxy-5-methyl-2-hexanone and
2-hydroxy-5-methyl-3-hexanone. Due to the limited availability of specific literature on 6-
hydroxy-5-methyl-2-hexanone, this review incorporates detailed information on its isomers to
provide a broader context for researchers. The guide covers chemical and physical properties,
synthesis methodologies, natural occurrence, and analytical techniques, with a focus on
presenting quantitative data in a structured format and visualizing complex processes.

Chemical and Physical Properties

The physicochemical properties of 6-hydroxy-5-methyl-2-hexanone and its isomers are
crucial for their application in research and development. While experimental data is sparse,
computed properties from reliable databases offer valuable insights.
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6-Hydroxy-5- 4-Hydroxy-5- 2-Hydroxy-5-
Property methyl-2- methyl-2- methyl-3- Data Source
hexanone hexanone hexanone
Molecular
C7H1402 C7H1402 C7H1402 [L112103114]
Formula
Molecular Weight  130.18 g/mol 130.18 g/mol 130.187 g/mol [1][3]14]
6-hydroxy-5- 4-hydroxy-5- 2-hydroxy-5-
IUPAC Name methylhexan-2- methylhexan-2- methylhexan-3- [1][5][6]
one one one
CAS Number 68208-73-1 38836-21-4 246511-74-0 [1][41[5]
. . _ 199.5°C at 760 172.206°C at
Boiling Point Not available 31141171
mmHg 760 mmHg
Density Not available 0.933 g/cm?3 0.933 g/cm3 31141171
Refractive Index Not available 1.429 1.429 [4107]
Flash Point Not available 78°C 63.915°C [4107]
XLogP3 0.3 0.6 1 [A1[41077
Hydrogen Bond
1 1 1 [11[4][7]
Donor Count
Hydrogen Bond
2 2 2 [11[4][7]
Acceptor Count
Rotatable Bond
4 3 3 [1][41[7]

Count

Synthesis Protocols

The synthesis of these hydroxy-ketones often involves stereoselective methods to obtain

specific enantiomers, which is critical in drug development.
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Enantioselective Synthesis of (R)-4-Hydroxy-5-methyl-2-
hexanone via Aldol Condensation

A common method for synthesizing chiral B-hydroxy ketones is the L-proline catalyzed aldol
condensation.[8]

Experimental Protocol:
o Acetone and isobutyraldehyde are reacted in the presence of L-proline as a chiral catalyst.[8]
e The ketone (acetone) is initially converted into a chiral enamine by the L-proline.[8]

» A hydrogen bond complex forms between the carboxylic acid moiety of the chiral enamine
and the isobutyraldehyde, facilitating the delivery of the aldehyde to one face of the
nucleophilic enamine.[8]

e Subsequent hydrolysis of the product yields the chiral 3-hydroxyketone, (R)-4-hydroxy-5-
methyl-2-hexanone.[8]

e The product is then characterized using 1H and 13C NMR spectroscopy, as well as IR
spectroscopy. The enantiomeric excess is determined using polarimetry.[8]

Acetone reacts with
Chiral Enamine Intermediate

L-Proline Catalyst _________________
Hydrogen Bond Complex Hydrolysis (R)-4-Hydroxy-5-methyl-2-hexanone
Isobutyraldehyde

Click to download full resolution via product page

L-Proline Catalyzed Aldol Condensation Workflow

Enzymatic Synthesis of 2-Hydroxy-5-methyl-3-hexanone
and 3-Hydroxy-5-methyl-2-hexanone
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These compounds can be synthesized enzymatically, a method that is particularly useful for
producing specific isomers found in nature.[9][10]

Experimental Protocol:
e Reaction 1 (for 2-hydroxy-5-methyl-3-hexanone):
o Areaction mixture is prepared containing a-ketoisocaproic acid and acetaldehyde.[9][10]

o The reaction is catalyzed by pyruvate decarboxylase from baker's yeast in a sodium citrate
buffer containing thiamine diphosphate and magnesium sulfate.[10]

o This reaction primarily yields 2-hydroxy-5-methyl-3-hexanone.[9][10]
e Reaction 2 (for 3-hydroxy-5-methyl-2-hexanone):
o A similar reaction mixture is prepared using isovaleraldehyde and pyruvic acid.[9][10]
o The same enzyme and buffer system are used.
o This reaction mainly produces 3-hydroxy-5-methyl-2-hexanone.[9][10]

o Extraction: The resulting mixtures are extracted with diethyl ether for purification and
analysis.[10]

Synthesis of 2-Hydroxy-5-methyl-3-hexanone Synthesis of 3-Hydroxy-5-methyl-2-hexanone
o-Ketoisocaproic Acid Acetaldehyde Isovaleraldehyde Pyruvic Acid
Pyruvate Decarboxylase Pyruvate Decarboxylase Pyruvate Decarboxylase Pyruvate Decarboxylase

2-Hydroxy-5-methyl-3-hexanone (Major) 3-Hydroxy-5-methyl-2-hexanone (Major)

Click to download full resolution via product page
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Enzymatic Synthesis Pathways

Enantioselective Synthesis of 2-Hydroxy-5-methyl-3-
hexanone

For higher enantiomeric excess, methods like Sharpless asymmetric dihydroxylation are
employed.[9][11]

Experimental Protocol:

o Silyl Enol Ether Formation: 5-methyl-3-hexanone is deprotonated with sodium
bis(trimethylsilyllamide (NaHMDS) in n-hexane, followed by reaction with
chlorotrimethylsilane to produce 5-methyl-3-trimethylsiloxy-2-hexene.[9][11]

o Asymmetric Dihydroxylation: The silyl enol ether is then subjected to Sharpless asymmetric
dihydroxylation using AD-mix-f3 as the oxidant.[9][11]

e This process yields optically active 2-hydroxy-5-methyl-3-hexanone with a reported 76.9%
yield and 75.6% enantiomeric excess (ee).[9][11]

g L Deprotonation (NaHMDS) & g e a0 Sharpless Asymmetric Optically Active
’ e e xancne Reaction (Chlorotrimethylsilane) St ey 2 EnE Dihydroxylation (AD-mix-[3) 2-Hydroxy-5-methyl-3-hexanone

Click to download full resolution via product page
Sharpless Asymmetric Dihydroxylation Workflow

Biological Activity and Natural Occurrence

While specific pharmacological activities for these compounds are not extensively documented,
their presence in natural products is noteworthy.

» Botanical Markers: 2-hydroxy-5-methyl-3-hexanone and its isomer 3-hydroxy-5-methyl-2-
hexanone are recognized as reliable botanical markers for eucalyptus honey.[9] Their
presence can be used to verify the floral origin of the honey.[9]

o Flavor and Fragrance: Isomers such as 4-hydroxy-5-methyl-2-hexanone are described as
key intermediates in the production of fragrances and flavors, often contributing floral and
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fruity notes.[3]

Analytical Methods

The characterization of 6-hydroxy-5-methyl-2-hexanone and its isomers relies on standard
spectroscopic techniques.

] Observed Data /
Analytical Method Compound . Reference
Link to Data

4-Hydroxy-5-methyl-2-  Spectra available at
13C NMR [12]
hexanone SpectraBase.

Kovats Retention

Index: 954 (semi-
4-Hydroxy-5-methyl-2-
GC-MS standard non-polar). [5]
hexanone
Mass spectra

available from NIST.

2-hydroxy-5-methyl-3- ) o
Used for identification
hexanone & 3- )
GC-MS in eucalyptus honey [10]
hydroxy-5-methyl-2-
samples.
hexanone

» Nuclear Magnetic Resonance (NMR): 1H and 13C NMR are essential for structural
elucidation.[8] For instance, in 4-hydroxy-5-methyl-2-hexanone, distinct signals would be
expected for the methyl groups, the methylene protons, the methine proton adjacent to the
hydroxyl group, and the hydroxyl proton itself.

e Mass Spectrometry (MS): GC-MS is a powerful tool for identifying these compounds in
complex mixtures like honey extracts.[10] The fragmentation patterns provide a fingerprint for
identification.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups, such as the
hydroxyl (-OH) and carbonyl (C=0) stretches, which are characteristic of these molecules.[8]

This guide serves as a foundational resource for professionals engaged in research and
development involving 6-hydroxy-5-methyl-2-hexanone and its isomers. The provided data
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and protocols are intended to facilitate further investigation into the synthesis, properties, and
potential applications of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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